Cas no 1002933-52-9 (2-ethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]acetamide)

2-Ethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]acetamide is a specialized heterocyclic compound featuring a pyrazole core linked to a dihydropyrimidinone moiety via an acetamide bridge. Its unique structure imparts potential utility in pharmaceutical and agrochemical research, particularly as an intermediate in the synthesis of biologically active molecules. The presence of ethoxy and methyl substituents enhances its solubility and reactivity, making it suitable for further functionalization. This compound may exhibit favorable binding properties due to its hydrogen-bonding capabilities and aromatic interactions. Its well-defined molecular architecture supports precise modifications, offering versatility in drug discovery and material science applications.
2-ethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]acetamide structure
1002933-52-9 structure
Product Name:2-ethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]acetamide
CAS No:1002933-52-9
MF:C13H17N5O3
MW:291.305782079697
CID:6325620
PubChem ID:135752908
Update Time:2025-05-19

2-ethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-ethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]acetamide
    • AKOS024629053
    • 2-ethoxy-N-[5-methyl-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]acetamide
    • F2215-0022
    • 1002933-52-9
    • Inchi: 1S/C13H17N5O3/c1-4-21-7-12(20)15-10-5-9(3)17-18(10)13-14-8(2)6-11(19)16-13/h5-6H,4,7H2,1-3H3,(H,15,20)(H,14,16,19)
    • InChI Key: SAHUYMMVJZLSMU-UHFFFAOYSA-N
    • SMILES: O(CC)CC(NC1=CC(C)=NN1C1=NC(C)=CC(N1)=O)=O

Computed Properties

  • Exact Mass: 291.13313942g/mol
  • Monoisotopic Mass: 291.13313942g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 488
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 97.6Ų

2-ethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2215-0022-2μmol
2-ethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]acetamide
1002933-52-9 90%+
2μl
$85.5 2023-05-16
Life Chemicals
F2215-0022-5μmol
2-ethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]acetamide
1002933-52-9 90%+
5μl
$94.5 2023-05-16
Life Chemicals
F2215-0022-10μmol
2-ethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]acetamide
1002933-52-9 90%+
10μl
$103.5 2023-05-16
Life Chemicals
F2215-0022-20μmol
2-ethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]acetamide
1002933-52-9 90%+
20μl
$118.5 2023-05-16
Life Chemicals
F2215-0022-1mg
2-ethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]acetamide
1002933-52-9 90%+
1mg
$81.0 2023-05-16
Life Chemicals
F2215-0022-2mg
2-ethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]acetamide
1002933-52-9 90%+
2mg
$88.5 2023-05-16
Life Chemicals
F2215-0022-3mg
2-ethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]acetamide
1002933-52-9 90%+
3mg
$94.5 2023-05-16
Life Chemicals
F2215-0022-4mg
2-ethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]acetamide
1002933-52-9 90%+
4mg
$99.0 2023-05-16
Life Chemicals
F2215-0022-5mg
2-ethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]acetamide
1002933-52-9 90%+
5mg
$103.5 2023-05-16
Life Chemicals
F2215-0022-10mg
2-ethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]acetamide
1002933-52-9 90%+
10mg
$118.5 2023-05-16

Additional information on 2-ethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]acetamide

Recent Advances in the Study of 2-ethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]acetamide (CAS: 1002933-52-9)

The compound 2-ethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]acetamide (CAS: 1002933-52-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. Structural analysis reveals that the pyrimidine and pyrazole moieties are critical for its binding affinity and selectivity. Advanced computational modeling and X-ray crystallography have provided insights into the molecular interactions between this compound and its target proteins, offering a foundation for further optimization.

In vitro and in vivo experiments have demonstrated promising results, particularly in models of chronic inflammation and certain cancer types. The compound's ability to modulate key signaling pathways, such as NF-κB and MAPK, has been well-documented. Additionally, pharmacokinetic studies indicate favorable absorption and distribution profiles, though further optimization may be required to enhance metabolic stability.

Ongoing research is exploring the compound's potential in combination therapies, particularly with existing chemotherapeutic agents. Preliminary data suggest synergistic effects, which could lead to reduced dosages and minimized side effects. However, comprehensive toxicological studies are still needed to assess its safety profile.

In conclusion, 2-ethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]acetamide represents a promising candidate for further development in therapeutic applications. Continued research efforts are essential to fully elucidate its mechanisms of action and translational potential.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.